2-(2-Fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C16H13FO4/c1-9-3-5-11(13(7-9)15(18)19)12-6-4-10(8-14(12)17)16(20)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key: WEBFOPZKYDZZQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=C(C=C2)C(=O)OC)F)C(=O)O
• Molecular Formula: C16H13FO4
• DSSTOX Substance ID: DTXSID30691425
• Molecular Weight: 288.27 g/mol
• CAS No.: 1261993-23-0

Description

2-(2-Fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% (also known as FMCPB) is a newly developed compound with a wide range of potential applications in the field of scientific research. It is a white, crystalline solid that is soluble in organic solvents, such as methanol, ethanol, and DMSO. FMCPB is a fluorinated compound, meaning it contains a fluorine atom in its structure, which makes it a useful tool for researchers due to its unique properties. This compound has been studied for its potential applications in organic synthesis, drug discovery, and biochemistry.

Scientific Research Applications

FMCPB has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, such as amino acids, peptides, and other molecules. It has also been used in the synthesis of drugs, such as antifungal agents, and has been studied for its potential use in the treatment of cancer. Additionally, FMCPB has been used to study the mechanism of action of various proteins and enzymes, and has been used in the synthesis of fluorescent probes for imaging and biochemistry applications.

Mechanism of Action

The mechanism of action of FMCPB is not fully understood, but it is believed to be related to its ability to interact with proteins and enzymes. It is thought that FMCPB binds to proteins and enzymes, which can alter their structure and activity. This can result in changes in the activity of these proteins and enzymes, which can lead to changes in the biochemical and physiological processes that they regulate.
Biochemical and Physiological Effects
The biochemical and physiological effects of FMCPB are not fully understood, but it is believed to have a wide range of effects. It has been shown to have an inhibitory effect on the activity of certain enzymes, such as proteases and lipases, which can lead to changes in the metabolism of cells. Additionally, FMCPB has been shown to alter the expression of certain genes, which can lead to changes in the expression of proteins and enzymes. Finally, FMCPB has been shown to have an anti-inflammatory effect, which could potentially be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

FMCPB has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be stored for long periods of time without degradation. Additionally, it is relatively non-toxic and has a low melting point, which makes it easier to work with. However, FMCPB also has some limitations, such as its low solubility in water and its propensity to form complexes with other molecules.

Future Directions

The potential applications of FMCPB are still being explored. One possible future direction is its use as a reagent in the synthesis of new drugs. Additionally, it could be used to study the mechanism of action of various proteins and enzymes, and to develop new fluorescent probes for imaging and biochemistry applications. Finally, it could be used to develop new therapeutic agents for the treatment of disease, such as cancer and inflammation.

Synthesis Methods

FMCPB can be synthesized through a variety of methods. One of the most commonly used methods involves the reaction of 4-methoxybenzaldehyde with 2-fluoro-4-methoxycarbonylphenyl bromide in the presence of a strong base, such as potassium carbonate. The reaction proceeds via a nucleophilic substitution reaction, which produces the desired product. This method is relatively simple and efficient, and can be used to synthesize FMCPB in high yields.